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Compound Focus: Fosamprenavir-d4

Cat. No.: S12889304

Basic Properties & Storage Specifications

Get Quote

The table below summarizes the key physical properties and storage conditions for Fosamprenavir-d4

calcium salt as found in the search results.

Property Specification Citation
Appearance White to Off-White Solid [1]112]
Molecular Formula C2sH30D4CaN3O9PS [1]
Molecular Weight 627.69 g/mol [1]
Melting Point 282-284 °C [2]
Recommended Storage -20°C Freezer, under inert atmosphere [2] [3]
Alternative Short-Term Storage 2-8°C Refrigerator, under inert atmosphere [1]

Handling & Solubility Protocols
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Proper handling is critical for maintaining the stability of this compound. Here are the recommended

procedures for storage and solubility testing based on the available data.

Storage and Reconstitution Workflow

The following diagram outlines the recommended procedure for handling Fosamprenavir-d4 calcium salt,

from storage to preparing a working solution.

Equilibrate to room temperature
In a desiccator

Briefly open vial
under inert gas blanket

Weigh desired amount
Quickly reseal vial

Prepare solution in
fresh, dry DMSO

Use immediately or
store as aliquots

Click to download full resolution via product page

Solubility and Stock Solution Preparation
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The compound has specific solubility characteristics that guide experimental design [3]:

¢ High-Concentration Stock in DMSO: Soluble at 100 mg/mL (160.34 mM). Use fresh, dry DMSO as
it is hygroscopic; moisture absorption can reduce solubility.

¢ Limited Solubility in Ethanol: Lower solubility of approximately 3 mg/mL.

e Aqueous Buffers: Insoluble in water.

Troubleshooting Common Issues

Here are solutions to some potential problems researchers might encounter.

Q1: The compound does not dissolve completely in DMSO. What
should | do?

e Cause: The DMSO may have absorbed moisture from the air.
e Solution: Use a fresh, sealed bottle of anhydrous DMSO. Gently warming the tube in a warm water
bath (e.g., 37°C) can aid dissolution. Avoid vigorous vortexing to prevent introducing moisture.

Q2: My experimental results are inconsistent. Could the
compound have degraded?

e Cause: Degradation is possible due to improper storage or handling, leading to exposure to air or
moisture.
e Solution:
o Confirm that the stock powder is stored at -20°C or below and under an inert atmosphere.
o Avoid repeated freeze-thaw cycles of stock solutions. Prepare single-use aliquots.
o Visually inspect the powder. Any deviation from the documented "white to off-white" color may
indicate degradation.

Q3: How do | prepare a suspension for in vivo studies?

e Recommended Protocol: Based on general research practices for similar compounds, you can use
a 0.5% Carboxymethylcellulose sodium (CMC-Na) solution.
o Add 5 mg of Fosamprenavir-d4 calcium salt to 1 mL of 0.5% CMC-Na solution.
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o Mix thoroughly using a vortex mixer or sonication to obtain a homogeneous suspension with a
final concentration of 5 mg/mL [3].

Key Technical Reminders for Researchers

o Stability is Key: The requirement to store the compound under an inert atmosphere strongly
suggests it is sensitive to oxidation and/or hydrolysis. Adhering to this is non-negotiable for data
integrity.

o Start with Solubility: For cell-based assays, the recommended path is to prepare a high-
concentration stock in fresh, dry DMSO followed by dilution into the aqueous assay buffer.

e Document Handling: Keep a log of when vials are opened and how many times they have
undergone freeze-thaw cycles to help troubleshoot future issues.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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